Cas no 80034-25-9 (Anthracene, 1,5-dimethoxy-9,10-bis(phenylethynyl)-)
80034-25-9 structure
Product Name:Anthracene, 1,5-dimethoxy-9,10-bis(phenylethynyl)-
CAS No:80034-25-9
MF:C32H22O2
MW:438.515888690948
CID:706456
PubChem ID:71421348
Update Time:2025-04-19
Anthracene, 1,5-dimethoxy-9,10-bis(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Anthracene, 1,5-dimethoxy-9,10-bis(phenylethynyl)-
- 1,5-dimethoxy-9,10-bis(2-phenylethynyl)anthracene
- 1,5-Dimethoxy-9,10-bis(phenylethynyl)anthracene
- DTXSID80840507
- SCHEMBL15486254
- 80034-25-9
-
- Inchi: 1S/C32H22O2/c1-33-29-17-9-15-25-28(22-20-24-13-7-4-8-14-24)32-26(16-10-18-30(32)34-2)27(31(25)29)21-19-23-11-5-3-6-12-23/h3-18H,1-2H3
- InChI Key: GYRUSRYHLMJWEU-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=C2C(C#CC3C=CC=CC=3)=C3C(=CC=CC3=C(C#CC3C=CC=CC=3)C2=1)OC
Computed Properties
- Exact Mass: 438.161979940g/mol
- Monoisotopic Mass: 438.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 18.5Ų
Anthracene, 1,5-dimethoxy-9,10-bis(phenylethynyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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